Cas no 941870-57-1 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide
• CAS No: 941870-57-1
• MF: C₂₀H₂₃N₃O₄
• MW: 369.4143
• CID: 5459918
• Update Time: 2025-07-18

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(dimethylamino)-2-phenylethyl]oxamide
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(dimethylamino)-2-phenylethyl)oxalamide
• VU0504490-1
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide

• Inchi： 1S/C20H23N3O4/c1-23(2)16(14-6-4-3-5-7-14)13-21-19(24)20(25)22-15-8-9-17-18(12-15)27-11-10-26-17/h3-9,12,16H,10-11,13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： PJGUGLQYVXIYJF-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)N([H])C(C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 508
• XLogP3: 2.1
• Topological Polar Surface Area: 79.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide

Recent Advances in the Study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide (CAS: 941870-57-1)

The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide (CAS: 941870-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The latest research highlights its promising role in modulating specific biological pathways, particularly those related to neurological and inflammatory disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 941870-57-1. One notable investigation demonstrated its ability to interact with key neurotransmitter receptors, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's affinity for these receptors was quantified using advanced binding assays, revealing a high degree of specificity and potency. These findings are supported by in vitro and in vivo experiments, which have shown significant neuroprotective effects in animal models.

In addition to its neurological applications, 941870-57-1 has also been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the production of pro-inflammatory cytokines in macrophages, a key cell type involved in the inflammatory response. This effect was attributed to the molecule's ability to modulate the activity of specific signaling pathways, such as the NF-κB pathway. These results suggest that 941870-57-1 could serve as a lead compound for the development of novel anti-inflammatory drugs.

The synthesis and optimization of 941870-57-1 have also been a focal point of recent research. A team of chemists recently developed a more efficient synthetic route for the compound, reducing the number of steps and improving overall yield. This advancement is expected to facilitate further pharmacological studies and preclinical testing. Additionally, structural analogs of 941870-57-1 have been synthesized to explore structure-activity relationships (SAR), with the goal of identifying derivatives with enhanced potency and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 941870-57-1. Pharmacokinetic studies have revealed that the compound exhibits limited bioavailability, necessitating further optimization of its formulation. Researchers are currently exploring various drug delivery systems, including nanoparticle-based carriers, to address this issue. Furthermore, comprehensive toxicology studies are underway to assess the safety profile of 941870-57-1, a critical step before advancing to human trials.

In conclusion, the latest research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-2-(dimethylamino)-2-phenylethylethanediamide (CAS: 941870-57-1) underscores its potential as a versatile therapeutic agent. Its dual activity in neurological and inflammatory pathways makes it a compelling candidate for further investigation. Continued efforts in synthetic optimization, pharmacokinetic improvement, and safety assessment will be essential to unlock its full clinical potential. The findings to date provide a solid foundation for future studies and highlight the importance of this compound in the evolving landscape of chemical biology and drug discovery.